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Compound of Interest

Compound Name: PSB-0963

Cat. No.: B1193545 Get Quote

In the landscape of purinergic signaling research, PSB-0963 has emerged as a notable dual

inhibitor of two key ectonucleotidases: ecto-5'-nucleotidase (CD73) and ectonucleoside

triphosphate diphosphohydrolase 1 (CD39).[1] This guide provides a comprehensive

comparison of PSB-0963 with other known inhibitors of these enzymes, supported by available

experimental data and detailed methodologies to facilitate reproducibility. The information is

intended for researchers, scientists, and drug development professionals working in

pharmacology and immunology.

Comparative Inhibitory Activity
The inhibitory potency of PSB-0963 against both rat CD73 and human CD39 has been

documented, positioning it as a valuable research tool. A comparison with other well-

characterized inhibitors, ARL67156 and POM-1, is summarized below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1193545?utm_src=pdf-interest
https://www.benchchem.com/product/b1193545?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7508162/
https://www.benchchem.com/product/b1193545?utm_src=pdf-body
https://www.benchchem.com/product/b1193545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Target Species
Inhibitory
Constant (Kᵢ)

Reference

PSB-0963 CD73 Rat 150 nM [2]

PSB-0963 CD39 Human
2.59 µM (pKi =

5.6)
[1]

ARL67156
CD39

(NTPDase1)
Human 11 µM [1][3]

ARL67156 NTPDase3 Human 18 µM [1][3]

ARL67156 NPP1 Human 12 µM [1][3]

POM-1
CD39

(NTPDase1)
- 2.58 µM [4]

POM-1 NTPDase3 - 3.26 µM

POM-1 NTPDase2 - 28.8 µM [4]

Signaling Pathway and Experimental Workflow
The enzymatic cascade involving CD39 and CD73 plays a crucial role in regulating the balance

between pro-inflammatory ATP and immunosuppressive adenosine in the tumor

microenvironment. Understanding this pathway is essential for contextualizing the action of

inhibitors like PSB-0963.
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Figure 1. The CD39/CD73 Purinergic Signaling Pathway
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Figure 2. General Workflow for Ectonucleotidase Inhibitor Screening
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Figure 3. Logical Flow of Dual Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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